Cas no 1369923-98-7 (2-ethyl-5-(trifluoromethyl)aniline)

• Product Name: 2-ethyl-5-(trifluoromethyl)aniline
• CAS No: 1369923-98-7
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 4697535
• PubChem ID: 21336828
• Update Time: 2025-07-17

2-ethyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(trifluoromethyl)benzenamine
• 2-ethyl-5-(trifluoromethyl)aniline
• MOJQDGQMSMYUDN-UHFFFAOYSA-N
• 1369923-98-7
• EN300-1642813
• SCHEMBL14367955
• F75427

• Inchi： 1S/C9H10F3N/c1-2-6-3-4-7(5-8(6)13)9(10,11)12/h3-5H,2,13H2,1H3
• InChI Key： MOJQDGQMSMYUDN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)CC)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.9

2-ethyl-5-(trifluoromethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-ethyl-5-(trifluoromethyl)aniline

Comprehensive Analysis of 2-Ethyl-5-(trifluoromethyl)aniline (CAS No. 1369923-98-7): Properties, Applications, and Industry Trends

2-Ethyl-5-(trifluoromethyl)aniline (CAS No. 1369923-98-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic amine, characterized by an ethyl group at the 2-position and a trifluoromethyl group at the 5-position of the aniline ring, exhibits remarkable chemical stability and reactivity. The presence of the trifluoromethyl group enhances its lipophilicity, making it valuable for designing bioactive molecules with improved membrane permeability.

In recent years, the demand for fluorinated anilines like 2-Ethyl-5-(trifluoromethyl)aniline has surged, driven by trends in drug discovery and crop protection. Researchers frequently search for "synthesis methods for trifluoromethyl anilines" or "applications of ethyl-substituted aromatic amines," reflecting industry interest. The compound's CAS No. 1369923-98-7 serves as a critical identifier in patent literature and material safety documentation, ensuring precise communication across global supply chains.

From a molecular perspective, the electron-withdrawing effect of the trifluoromethyl group influences the compound's behavior in nucleophilic substitution reactions, a topic often explored in "aniline derivative reactivity studies." This property makes it particularly useful in constructing heterocyclic frameworks prevalent in modern pharmaceuticals. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity of CAS 1369923-98-7, especially when used as a building block in multi-step syntheses.

Environmental considerations have placed sustainable fluorine chemistry among top search queries, with 2-Ethyl-5-(trifluoromethyl)aniline being studied for greener synthesis routes. Innovations in catalytic fluorination and solvent recovery systems address concerns about fluorochemical waste, aligning with circular economy principles. The compound's thermal stability (often analyzed via DSC) also makes it suitable for high-temperature processes, a feature highlighted in "thermostable aniline derivatives" research.

Market analysts note growing applications of 1369923-98-7 in electronic materials, particularly as a precursor for charge-transport layers in OLED devices. This interdisciplinary potential explains frequent searches combining "aniline semiconductors" and "fluorinated aromatic compounds." Strict quality control measures ensure batch-to-batch consistency, with typical specifications including ≥98% purity and controlled moisture content for sensitive reactions.

Regulatory compliance remains crucial when handling 2-Ethyl-5-(trifluoromethyl)aniline, with proper storage conditions (often under inert atmosphere) being a common query among laboratory professionals. Material compatibility studies confirm its stability with standard glass and stainless-steel equipment, though polyethylene containers are recommended for long-term storage to prevent amine degradation. These practical considerations appear frequently in "handling aromatic amines safely" guidelines.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, areas generating substantial academic interest. The unique steric and electronic properties conferred by both ethyl and trifluoromethyl groups offer intriguing possibilities for molecular design, as seen in recent publications on "tailored aniline catalysts." Continuous process optimization also aims to reduce production costs while maintaining the high purity required for advanced applications.